Cas no 1264068-70-3 (H2pyip)

• Product Name: H2pyip
• CAS No: 1264068-70-3
• MF: C₁₃H₉NO₄
• MW: 243.21
• CID: 3043983
• PubChem ID: 101790245
• Update Time: 2024-11-02

H2pyip Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(3-pyridinyl)-
• H2pyip
• 1264068-70-3
• 5-pyridin-3-ylbenzene-1,3-dicarboxylic acid
• YSZC757
• CS-0110487
• SCHEMBL17089048
• 5-(pyridin-3-yl)benzene-1,3-dicarboxylic acid
• 5-(3-Pyridinyl)-1,3-benzenedicarboxylic acid
• 5-(3-Pyridinyl)-1,3-benzenedicarboxylicacid
• 5-(pyridin-3-yl)isophthalic acid

• Inchi： InChI=1S/C13H9NO4/c15-12(16)10-4-9(5-11(6-10)13(17)18)8-2-1-3-14-7-8/h1-7H,(H,15,16)(H,17,18)
• InChI Key： FBNJEMJSKMBJAH-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C2=CC(=CC(=C2)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 243.05315777g/mol
• Monoisotopic Mass: 243.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.5Ų